Cas no 218921-35-8 (2-(6-oxo-1,6-dihydropyrimidin-1-yl)acetonitrile)
2-(6-Oxo-1,6-dihydropyrimidin-1-yl)acetonitrile is a versatile pyrimidine derivative characterized by its reactive nitrile group and keto functionality. This compound serves as a valuable intermediate in organic synthesis, particularly in the construction of heterocyclic frameworks. The presence of both electron-withdrawing (nitrile) and electron-donating (carbonyl) groups enhances its reactivity in nucleophilic addition and cyclization reactions. Its structural features make it suitable for pharmaceutical applications, including the development of nucleoside analogs and enzyme inhibitors. The compound exhibits good stability under standard conditions while maintaining sufficient reactivity for further functionalization. Its molecular architecture allows for selective modifications at multiple sites, enabling diverse synthetic applications in medicinal chemistry and materials science.
218921-35-8 structure
Product Name:2-(6-oxo-1,6-dihydropyrimidin-1-yl)acetonitrile
CAS No:218921-35-8
MF:C6H5N3O
MW:135.123400449753
MDL:MFCD18804378
CID:243546
PubChem ID:45087635
Update Time:2025-07-02
2-(6-oxo-1,6-dihydropyrimidin-1-yl)acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 1(6H)-Pyrimidineacetonitrile,6-oxo-
- 1(6H)-Pyrimidineacetonitrile,6-oxo-(9CI)
- 2-(6-oxopyrimidin-1-yl)acetonitrile
- 2-(6-oxo-1,6-dihydropyrimidin-1-yl)acetonitrile
- AKOS013080657
- EN300-3432195
- 2-(6-Oxopyrimidin-1(6H)-yl)acetonitrile
- 218921-35-8
-
- MDL： MFCD18804378
- Inchi： 1S/C6H5N3O/c7-2-4-9-5-8-3-1-6(9)10/h1,3,5H,4H2
- InChI Key： KSBJZNSAJHJXSR-UHFFFAOYSA-N
- SMILES： O=C1C=CN=CN1CC#N
Computed Properties
- Exact Mass: 135.04335
- Monoisotopic Mass: 135.043
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 56.5A^2
- XLogP3: -0.7
Experimental Properties
- PSA: 56.46
2-(6-oxo-1,6-dihydropyrimidin-1-yl)acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-3432195-1g |
2-(6-oxo-1,6-dihydropyrimidin-1-yl)acetonitrile |
218921-35-8 | 95% | 1g |
$728.0 | 2023-09-03 | |
| Enamine | EN300-3432195-5g |
2-(6-oxo-1,6-dihydropyrimidin-1-yl)acetonitrile |
218921-35-8 | 95% | 5g |
$2110.0 | 2023-09-03 | |
| Enamine | EN300-3432195-10g |
2-(6-oxo-1,6-dihydropyrimidin-1-yl)acetonitrile |
218921-35-8 | 95% | 10g |
$3131.0 | 2023-09-03 | |
| Enamine | EN300-3432195-0.05g |
2-(6-oxo-1,6-dihydropyrimidin-1-yl)acetonitrile |
218921-35-8 | 95% | 0.05g |
$168.0 | 2023-09-03 | |
| Enamine | EN300-3432195-0.1g |
2-(6-oxo-1,6-dihydropyrimidin-1-yl)acetonitrile |
218921-35-8 | 95% | 0.1g |
$252.0 | 2023-09-03 | |
| Enamine | EN300-3432195-0.25g |
2-(6-oxo-1,6-dihydropyrimidin-1-yl)acetonitrile |
218921-35-8 | 95% | 0.25g |
$361.0 | 2023-09-03 | |
| Enamine | EN300-3432195-0.5g |
2-(6-oxo-1,6-dihydropyrimidin-1-yl)acetonitrile |
218921-35-8 | 95% | 0.5g |
$569.0 | 2023-09-03 | |
| Enamine | EN300-3432195-1.0g |
2-(6-oxo-1,6-dihydropyrimidin-1-yl)acetonitrile |
218921-35-8 | 95% | 1.0g |
$728.0 | 2023-07-07 | |
| Enamine | EN300-3432195-2.5g |
2-(6-oxo-1,6-dihydropyrimidin-1-yl)acetonitrile |
218921-35-8 | 95% | 2.5g |
$1428.0 | 2023-09-03 | |
| Enamine | EN300-3432195-5.0g |
2-(6-oxo-1,6-dihydropyrimidin-1-yl)acetonitrile |
218921-35-8 | 95% | 5.0g |
$2110.0 | 2023-07-07 |
2-(6-oxo-1,6-dihydropyrimidin-1-yl)acetonitrile Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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